Cas no 941888-34-2 (N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide
• CAS No: 941888-34-2
• MF: C₁₇H₁₄N₄O₅S
• MW: 386.381862163544
• CID: 5499003
• Update Time: 2025-07-17

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]-2-nitrobenzenesulfonamide
• N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C17H14N4O5S/c1-20-17(22)10-9-14(18-20)12-5-4-6-13(11-12)19-27(25,26)16-8-3-2-7-15(16)21(23)24/h2-11,19H,1H3
• InChI Key： WFXKFOCQEOVXEL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN(C)C(=O)C=C3)=C2)(=O)=O)=CC=CC=C1[N+]([O-])=O

Additional information on N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide

Introduction to N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide (CAS No. 941888-34-2)

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide, with the CAS number 941888-34-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide is characterized by a pyridazine core appended with a phenyl group and a nitro-substituted benzene ring connected through a sulfonamide linkage. This architecture suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for modulating various physiological processes.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and have been widely used in the treatment of infectious diseases, inflammation, and cancer. The presence of both the pyridazine and nitrobenzene moieties in N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide enhances its potential as a pharmacophore, enabling it to interact with multiple biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridazine core is known to exhibit neuroprotective properties, while the sulfonamide group can modulate neurotransmitter activity. Preliminary studies have suggested that derivatives of this class may have therapeutic effects on conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the increasing prevalence of neurodegenerative diseases worldwide.

The nitro group in the molecular structure of N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide also plays a critical role in its biological activity. Nitroaromatic compounds have been extensively studied for their antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine under certain conditions, leading to changes in the compound's reactivity and bioavailability. This redox chemistry makes it an attractive scaffold for designing prodrugs that can be activated in vivo to release active therapeutic agents.

Another area of interest is the potential use of this compound in oncology research. The structural features of N-3-(1-methyl-6-oxyo-pyridazinyl)-phenyl]-2-nitro-benzenesulphonamide suggest that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. For instance, it could potentially inhibit kinases or other enzymes that are overexpressed in tumor cells. Furthermore, the sulfonamide moiety is known to enhance drug solubility and bioavailability, which could improve the delivery of therapeutic agents to cancerous tissues.

In vitro studies have begun to explore the pharmacological profile of N-(3-(1-methyl-pyridazinone(5H)-thiazin(4-alphaH)-3(4H))-phenyl]-2-nitro-benzenesulphonamide. These studies have shown promising results in terms of cytotoxicity against various cancer cell lines. The compound appears to induce apoptosis and inhibit proliferation without significant toxicity to normal cells, suggesting its potential as a targeted therapy for cancer patients. Additionally, preliminary data indicate that it may enhance the efficacy of existing chemotherapeutic agents when used in combination therapy regimens.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations such as nitration and sulfonation. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The analytical characterization of N-(3-(pyrazolidinone(5H)-thiazin(4-alphaH)-3(4H))-phenyl]-2-nitro-benzenesulphonamide has been conducted using state-of-the-art spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of the compound at an atomic level, which is essential for understanding its interactions with biological targets.

The pharmacokinetic properties of this compound are also being studied to assess its bioavailability and metabolic stability. Preliminary data suggest that it exhibits good oral bioavailability and undergoes moderate metabolism in vivo. These findings are crucial for determining appropriate dosing regimens and predicting potential side effects.

In conclusion, N-(3-(pyrazolidinone(5H)-thiazin(4-alphaH)-3(4H))-phenyl]-2-nitro-benzenesulphonamide (CAS No. 941888342) is a promising candidate for further development in pharmaceutical applications. Its unique structural features make it a versatile scaffold for designing molecules with potential therapeutic effects against neurological disorders, cancer, and other diseases. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.